Cas no 122-34-9 (Simazine)

Simazine(Simazine)Pure product is white crystal,Insoluble in water,In methanolsolubilityby400ppm,Slightly soluble in dioxane and ethylene glycol ether.It is obtained by reacting triazine cyanuric chloride with ethylamine in the presence of acid acceptor.

Simazine structure

Product Name:Simazine

CAS No:122-34-9

Molecular Formula:C₇H₁₂N₅Cl

Molecular Weight:201.65668

MDL:MFCD00023174

CID:36034

PubChem ID:24862591

Simazine Properties

Names and Identifiers

- 6-Chloro-N2,N4-diethyl-1,3,5-triazine-2,4-diamine
- 2-Chloro-4,6-bis(ethylamino)-1,3,5-triazine
- 6-chloro-N,N'-diethyl-1,3,5-triazine-2,4-diamine
- Simazine
- Simazine solution
- 2-chloro-4,6-diethylamino-1,3,5-triazine
- 2,4-Bis(ethylamino)-6-chloro-1,3,5-triazine
- 6-chloro-N,N’-diethyl-1,3,5-triazine-2,4-diamine
- a 2079
- azotop
- CAT
- DCT
- Framed
- H 1803
- w6658
- QR-9466
- 1-Chloro-3,5-bisethylamino-2,4,6-triazine
- 2,4-Bis(ethylamino)-6-chloro-s-triazine
- g27692
- a2079
- h1803
- +Expand
- MDL： MFCD00023174
- InChIKey： ODCWYMIRDDJXKW-UHFFFAOYSA-N
- Inchi： 1S/C7H12ClN5/c1-3-9-6-11-5(8)12-7(13-6)10-4-2/h3-4H2,1-2H3,(H2,9,10,11,12,13)
- SMILES： CCN=C1NC(=NC(=NCC)N1)Cl
- BRN： 10895

Computed Properties

Exact Mass: 201.07800
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Heavy Atom Count: 13
Complexity: 131
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 5
Surface Charge: 0

Experimental Properties

LogP: 1.53460
PSA: 62.73000
Merck: 14,8533
Refractive Index: 1.6110 (estimate)
Water Partition Coefficient: 0.0005 g/100 mL
Boiling Point: 329.54°C (rough estimate)
Melting Point: 225 ºC
Flash Point: Fahrenheit: 212 ° f
Celsius: 100 ° c
Color/Form: Pure product is white crystal
Solubility: Insoluble in water, slightly soluble in dioxane and ethylene glycol ether
Density: 1.302
Vapor Pressure: 1.53E-05mmHg at 25°C

Simazine Security Information

Symbol: GHS02 GHS06 GHS08
RTECS：XY5250000
WGK Germany：1
Safety Instruction： S36/37-S46-S60-S61-S45
Packing Group：III
Risk Phrases：R40; R50/53
Dangerous goods sign： F T
Hazardous Material transportation number：3077
Hazard Statement： H225,H301,H311,H331,H370
Warning Statement： P210,P260,P280,P301+P310,P311
Storage Condition：Storage temperature 2-8 ℃
PackingGroup：III
Risk Phrases： 22-36-40-50/53
Signal Word：Danger
TSCA：Yes
Toxicity：LD50 orally in rats: 5000 mg/kg (Bailey, White)
HazardClass：9

Simazine Customs Data

Customs Data：

China Customs Code:
2933699011

Overview:

2933699011 Simazine,Atrazine,Exterminate Tianjin,Caodazin et al,Cyanazine ,Cyprazine ,proglinazine ,Glycyrrhizin].Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Regulatory conditions:

S.Import and Export Pesticide Registration Certificate

Summary:

2933699011 2-((4-chloro-6-(ethylamino)-1,3,5-triazin-2-yl)amino)-2-methylpropanenitrile.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:20.0%

Simazine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00HH18-250mg	1,3,5-Triazine-2,4-diamine, 6-chloro-N,N'-diethyl-	122-34-9	98%(HPLC)	250mg	$78.00
A2B Chem LLC	AI14428-50mg	1,3,5-Triazine-2,4-diamine, 6-chloro-N,N'-diethyl-	122-34-9	≥95%	50mg	$29.00
abcr	AB177803-25 g	2-Chloro-4,6-bis(ethylamino)-1,3,5-triazine, 96%; .	122-34-9	96%	25 g	€108.80	2023-07-20
Chemenu	CM276398-1000g	6-Chloro-N2,N4-diethyl-1,3,5-triazine-2,4-diamine	122-34-9	97%	1000g	$***	2023-04-03
Cooke Chemical	A7370412-1ML	Simazine Standard	122-34-9	1000ug/mlinAcetone	1ml	RMB 327.20	2023-09-07
Key Organics Ltd	KS-5070-1MG	Simazine	122-34-9	>97%	1mg	£36.00	2023-09-07
MedChemExpress	HY-B2046-50mg	Simazine	122-34-9	99.72%	50mg	￥300	2024-07-20
TRC	S465900-2g	Simazine	122-34-9		2g	$119.00	2023-05-17
BAI LING WEI Technology Co., Ltd.	M-619-09-1mL	Simazine,100 μg/mL in MeOH	122-34-9	100 μg/mL in MeOH	1mL	￥ 185	2022-04-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S299340-1g	Simazine	122-34-9	96%	1g	¥92.90	2023-09-01

Simazine Suppliers

Hubei XinHongli Chemical Co., Ltd.

Audited Supplier

(CAS:122-34-9)

MR./MRS.:ZHU YU WEI

Phone:15172537016

Email:1018283355@qq.com

Shanghai Titan Scientific Co., Ltd.

Audited Supplier

(CAS:122-34-9)

MR./MRS.:TAN SUO PING TAI

Phone:18365033617

Email:zhangsn@titansci.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:122-34-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:122-34-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Simazine Related Literature

1. Sonochemical degradation of pesticides in aqueous solution: investigation on the influence of operating parameters and degradation pathway – a systematic review

Meghdad Pirsaheb,Negin Moradi RSC Adv. 2020 10 7396
2. The role of outer surface/inner bulk Br?nsted acidic sites in the adsorption of a large basic molecule (simazine) on H-Y zeolite

Filomena Sannino,Michele Pansini,Antonello Marocco,Barbara Bonelli,Edoardo Garrone,Serena Esposito Phys. Chem. Chem. Phys. 2015 17 28950
3. Controlling the distance between hydrogen-bonded chloro-s-triazine tapes: crystal engineering using N-alkyl chains and the influence of temperature

Vina R. Aldilla,Mohan Bhadbhade,Saroj Bhattacharyya,Naresh Kumar,Anne M. Rich,Christopher E. Marjo CrystEngComm 2017 19 4749
4. Controlling the distance between hydrogen-bonded chloro-s-triazine tapes: crystal engineering using N-alkyl chains and the influence of temperature

Vina R. Aldilla,Mohan Bhadbhade,Saroj Bhattacharyya,Naresh Kumar,Anne M. Rich,Christopher E. Marjo CrystEngComm 2017 19 4749
5. Cytochrome P450-catalyzed dealkylation of atrazine by Rhodococcus sp. strain NI86/21 involves hydrogen atom transfer rather than single electron transfer

Armin H. Meyer,Agnieszka Dybala-Defratyka,Peter J. Alaimo,Inacrist Geronimo,Ariana D. Sanchez,Christopher J. Cramer,Martin Elsner Dalton Trans. 2014 43 12175
6. Synthesis and application of new silver and sulfur decorated S-doped reduced graphene oxide in ultra-trace analysis of pesticides by ion mobility spectrometry

Sedigheh Rahmani,Behzad Aibaghi Anal. Methods 2022 14 3493
7. Fabrication and application of a MIL-68(In)–NH2 incorporated high internal phase emulsion polymeric monolith as a solid phase extraction adsorbent in triazine herbicide residue analysis

Jinhua Luo,Liping Jiang,Guihua Ruan,Chengyong Li,Fuyou Du RSC Adv. 2021 11 20439
8. Analysis of global and sequential mass transfers for the adsorption of atrazine and simazine onto granular activated carbons from a hydrodynamic column

Mohamad Ali Fulazzaky Anal. Methods 2012 4 2396
9. Synthesis of fluorescent MOFs: live-cell imaging and sensing of a herbicide

Aurobinda Mohanty,Udai P. Singh,R. J. Butcher,Neeladrisingha Das,Partha Roy CrystEngComm 2020 22 4468
10. Failure of pesticides to alter migration of cancerous and non-cancerous breast cell lines in vitro

A. M. Jesionowski,S. M. Gabriel,J. D. Rich,J. R. Schroeder Toxicol. Res. 2015 4 99

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Suzhou Senfeida Chemical Co., Ltd

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Purity:99.9%

Quantity:200kg

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Amadis Chemical Company Limited

(CAS:122-34-9)Simazine

Purity:99%/99%

Quantity:100g/500g

Price($):162.0/517.0

Cas no 122-34-9 (Simazine)

Simazine Properties

Names and Identifiers

Computed Properties

Experimental Properties

Simazine Security Information

Simazine Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Summary:

Simazine Price

Simazine Suppliers

Simazine Related Literature

Related Categories

122-34-9 (Simazine) Related Products